Effects of ultrasound on catalytic processes
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC2000v069n02ABEH000543
Abstract
The results of studies on sonochemical catalytic reactions are generalised. The effects of ultrasound on processes of preparation, activation and regeneration of catalysts as well as its influence on the course of catalytic reactions are considered. The advisability of ultrasonic treatment in different stages of catalytic processes is discussed. The bibliography includes 143 references.
Recommended Literature
- [1] Study of the influence of the metal complex on the cytotoxic activity of titanocene-functionalized mesoporous materials†
- [2] Mechanistic in situ investigation of heterogeneous hydrogenation over Rh/TiO2 catalysts: selectivity, pairwise route and catalyst nature†
- [3] Efficient basis sets for core-excited states motivated by Slater's rules†
- [4] Inside front cover
- [5] In situ assembly of a graphene oxide quantum dot-based thin-film nanocomposite supported on de-mixed blends for desalination through forward osmosis†
- [6] Mechanistic study of electrochemical treatment of basic green 4 dye with aluminum electrodes through zeta potential, TOC, COD and color measurements, and characterization of residues
- [7] Structural properties of polystyrene oligomers in different environments: a molecular dynamics study
- [8] Controlled evaporative self-assembly of hierarchically structured regioregular conjugated polymers†
- [9] Metal-assisted synthesis of salen-based porous organic polymer for highly efficient fixation of CO2 into cyclic carbonates†
- [10] New alkylthio-thieno[3,2-b]thiophene-substituted benzodithiophene-based highly efficient photovoltaic polymer†
Journal Nameļ¼Russian Chemical Reviews
Research Products
-
CAS no.: 144409-99-4
-
CAS no.: 129053-70-9
